Cas no 173167-33-4 (Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate)
173167-33-4 structure
Product Name:Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate
CAS No:173167-33-4
MF:C6H8N4O4
MW:200.15212059021
CID:3079240
PubChem ID:135469020
Update Time:2025-04-21
Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate
- AKOS000672349
- QBNIAZPZUDIHHU-UHFFFAOYSA-N
- BAS 06330862
- ethyl 2-(5-nitro-1H-1,2,4-triazol-3-yl)acetate
- ethyl (3-nitro-1{H}-1,2,4-triazol-5-yl)acetate
- CS-0336855
- 173167-33-4
-
- Inchi： 1S/C6H8N4O4/c1-2-14-5(11)3-4-7-6(9-8-4)10(12)13/h2-3H2,1H3,(H,7,8,9)
- InChI Key： QBNIAZPZUDIHHU-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1=NNC([N+](=O)[O-])=N1)=O
Computed Properties
- Exact Mass: 200.05455475Da
- Monoisotopic Mass: 200.05455475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 114Ų
Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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